Cas no 7509-41-3 (Nsc407386)

• Product Name: Nsc407386
• CAS No: 7509-41-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 981346
• PubChem ID: 437049
• Update Time: 2025-04-19

Nsc407386 Chemical and Physical Properties

Names and Identifiers

• Nsc407386
• AC1L92WO
• NSC-407386
• DTXSID20331303
• 7509-41-3

• Inchi： 1S/C12H14O/c13-12-8-3-7-10-5-1-4(9(8)10)2-6(5)11(7)12/h4-11H,1-3H2
• InChI Key： NJFUQXNWKMHBSN-UHFFFAOYSA-N
• SMILES： O=C1C2CC3C1C1CC4CC1C3C42

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 301.6°C at 760 mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.633
• PSA: 17.07000
• LogP: 1.72340